2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide
• InChI: InChI=1S/C15H13ClFNO/c1-2-10-6-3-4-9-13(10)18-15(19)14-11(16)7-5-8-12(14)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: IMJWSSCOKZJQSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C15H13ClFNO
• Molecular Weight: 277.72 g/mol

Description

2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide is a chemical compound that belongs to the class of benzamide derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Scientific Research Applications

2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, it has been investigated for its potential applications in material science, including the synthesis of novel polymers.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anticancer activity, it has been shown to have anti-inflammatory and analgesic effects. It has also been shown to exhibit neuroprotective effects, protecting against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide in lab experiments is its ability to cross the blood-brain barrier, making it a potential candidate for drug delivery to the brain. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide. One area of interest is its potential use as a drug delivery system for the treatment of brain diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development. Finally, its potential applications in material science, including the synthesis of novel polymers, warrant further investigation.

Synthesis Methods

The synthesis of 2-chloro-N-(2-ethylphenyl)-6-fluorobenzamide involves the reaction between 2-ethyl-6-fluoroaniline and 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography, yielding a white crystalline solid.